Cas no 865139-18-0 (2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid)

2,6-Dimethyl-4-(phenylmethoxy)phenyl-boronic acid is a boronic acid derivative characterized by its sterically hindered aromatic core and benzyl-protected phenolic group. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its electron-rich and sterically demanding structure enhances selectivity and stability under catalytic conditions. The presence of the phenylmethoxy group further improves solubility in organic solvents, facilitating its use in synthetic applications. Its boronic acid functionality enables efficient C-C bond formation, making it a versatile intermediate in pharmaceutical and materials chemistry. The compound's stability and reactivity profile make it suitable for controlled functionalization in complex molecular architectures.
2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid structure
865139-18-0 structure
Product Name:2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid
CAS No:865139-18-0
MF:C15H17BO3
MW:256.104684591293
MDL:MFCD13194673
CID:69087
PubChem ID:23157199
Update Time:2025-06-09

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Chemical and Physical Properties

Names and Identifiers

    • (4-(Benzyloxy)-2,6-dimethylphenyl)boronic acid
    • [2,6-Dimethyl-4-(phenylmethoxy)phenyl]boronic acid
    • 4-(benzyloxy)-2,6-dimethylphenylboronic acid
    • (1-tert-butoxycarbonyl-4-benzyloxy-indol-2-yl)-boronic acid
    • 1-(TERT-BUTOXYCARBONYL)-4-(BENZYLOXY)-1H-INDOL-2-YL-2-BORONIC ACID
    • 1-boc-indole-4-benzyloxy-2-boronic acid
    • 1h-indole-1-carboxylic acid,2-borono-4-(phenylmethoxy)-,1-(1,1-di
    • 4-(benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-ylboronic acid
    • 4-Benzyloxy-1-Boc-indole-2-boronic acid
    • 4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid
    • 4-Benzyloxyindole-2-boronic acid,N-BOC protected
    • (2,6-dimethyl-4-phenylmethoxyphenyl)boronic acid
    • [4-(benzyloxy)-2,6-dimethylphenyl]boronic acid
    • CMCVDHBBWOUHOU-UHFFFAOYSA-N
    • AK144553
    • 4-benzyloxy-2,6-dimethylphenyl boronic acid
    • 139B180
    • Bd[2,6-dimethyl-4-(phenylmethoxy)phenyl]-boronic acid
    • B-[2,6-Dimethyl-4-(phenylmethoxy)phenyl]boronic acid (ACI)
    • Boronic acid, [2,6-dimethyl-4-(phenylmethoxy)phenyl]- (9CI)
    • [4-Benzyloxy-2,6-dimethylphenyl]boronic acid
    • MFCD13194673
    • F20600
    • DS-7881
    • [2,6-dimethyl-4-(phenylmethoxy)phenyl]-boronicacid
    • B-[2,6-dimethyl-4-(benzyloxy)phenyl]boronic acid
    • 2,6-dimethyl-4-(phenylmethoxy)phenylboronic acid
    • CS-0068957
    • DA-22333
    • (4-(Benzyloxy)-2,6-dimethylphenyl)boronicacid
    • AKOS022186236
    • 865139-18-0
    • SCHEMBL407849
    • 2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid
    • MDL： MFCD13194673
    • Inchi： 1S/C15H17BO3/c1-11-8-14(9-12(2)15(11)16(17)18)19-10-13-6-4-3-5-7-13/h3-9,17-18H,10H2,1-2H3
    • InChI Key： CMCVDHBBWOUHOU-UHFFFAOYSA-N
    • SMILES： OB(C1C(C)=CC(OCC2C=CC=CC=2)=CC=1C)O

Computed Properties

  • Exact Mass: 256.12700
  • Monoisotopic Mass: 256.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.15
  • PSA: 49.69000
  • LogP: 1.56220

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Security Information

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Pricemore >>

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2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Production Method

Production Method 1

95741-44-9 95741-44-9
865139-18-0 865139-18-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ;  12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Development of Versatile Sulfone Electrophiles for Suzuki-Miyaura Cross-Coupling Reactions
Nambo, Masakazu; et al, ACS Catalysis, 2017, 7(2), 1108-1112

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Raw materials

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Preparation Products

2,6-dimethyl-4-(phenylmethoxy)phenyl-boronicacid Related Literature

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